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Compound of Interest

Chromium(1ll) bromide
Compound Name:
hexahydrate

Cat. No.: B12060489

Introduction Chromium(lll) bromide hexahydrate (CrBr3-6Hz0) is a crystalline solid that
serves as a source of chromium(lll) ions for various applications in research and development,
including chemical synthesis and materials science.[1][2] It is recognized as being highly
soluble in water, typically forming a green or violet solution depending on the specific isomeric
form and coordination chemistry in the aqueous environment.[1][3] The dissolution process of
chromium(lIl) salts can be kinetically slow. These application notes provide a detailed protocol
for the preparation of aqueous solutions of chromium(lll) bromide hexahydrate, addressing
potential challenges and ensuring safe handling.

Principle of Dissolution The dissolution of chromium(lll) bromide hexahydrate in water
involves the dissociation of the salt into the hexaaquachromium(lll) ion, [Cr(H20)e]3*, and
bromide ions. However, like other chromium(lll) halides, the anhydrous form can be slow to
dissolve due to the kinetic inertness of the Cr3+ ion.[4] The dissolution of the hexahydrate form
is generally more facile. For applications requiring rapid dissolution, the process can be
significantly accelerated by the addition of a catalytic amount of a reducing agent. This agent
generates a small quantity of chromium(ll) ions, which facilitate the breakdown of the solid
lattice structure.[4]

Solution Stability and Storage Aqueous solutions of chromium(lIl) bromide are weakly acidic.[5]
The stability of the solution is dependent on factors such as pH, temperature, and light
exposure.
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e pH: At neutral to alkaline pH, chromium(lll) ions can undergo hydrolysis to form insoluble
chromium(lIl) hydroxide, Cr(OH)s. Therefore, solutions are most stable under acidic to
neutral conditions.

o Temperature: Store solutions at room temperature.[6] Avoid high temperatures, which can
accelerate hydrolysis or other degradation reactions.

» Light: To prevent potential photochemical reactions, it is advisable to store solutions in amber
or opaque bottles.[6]

o Storage Container: Solutions should be stored in well-sealed containers to prevent
evaporation and contamination.[7]

Quantitative Data Summary

The physical and chemical properties of chromium(lll) bromide hexahydrate are summarized
below. While the compound is known to be highly soluble in water, specific quantitative
solubility data is not readily available in the cited literature.

Property Value Reference(s)
Chemical Formula CrBr3-6H20 [3]

Molecular Weight 399.80 g/mol [11[31[8]
Appearance Green crystalline solid [1][3]

Density 5.4 g/cm3 at 25 °C [1112]

Melting Point 79 °C [1]

o Highly soluble; quantitative
Solubility in Water ] ] [21[3]1[6][9]
data not readily available

Solubility in Other Solvents Insoluble in alcohol and ether [3]

Experimental Protocols

Safety Precautions: Chromium(lll) bromide hexahydrate is a hazardous substance. It is
harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and
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may cause an allergic skin reaction.[3][10] Always handle this chemical inside a fume hood.
Personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-
resistant gloves, is mandatory.

Protocol 1: Standard Dissolution Method

This protocol is suitable for applications where the rate of dissolution is not a critical factor.
Materials:

e Chromium(lll) bromide hexahydrate (CrBrs-6H20)

e Deionized or distilled water

e Volumetric flask (Class A)

o Beaker

e Magnetic stirrer and stir bar

e Spatula and weigh boat

Procedure:

o Calculation: Determine the mass of CrBrs-6H20 required to achieve the desired solution
concentration.

o Weighing: Accurately weigh the calculated mass of the salt using a weigh boat.

« Initial Dissolution: Transfer the weighed salt into a beaker containing approximately 80% of
the final desired volume of deionized water.

e Mixing: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir the
mixture until the solid is completely dissolved. The solution will appear green or violet.

e Final Volume Adjustment: Once dissolved, quantitatively transfer the solution to the
appropriate volumetric flask. Rinse the beaker with a small amount of deionized water and
add the rinsing to the flask to ensure all the salt is transferred.
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« Dilution: Carefully add deionized water to the volumetric flask until the bottom of the
meniscus reaches the calibration mark.

o Homogenization: Stopper the flask and invert it 15-20 times to ensure the solution is
homogeneous.

o Storage: Transfer the final solution to a clearly labeled, airtight container for storage.

Protocol 2: Accelerated Dissolution Method (Catalytic)

This protocol is recommended when rapid dissolution is required, overcoming the potential for
slow dissolution kinetics of chromium(lll) compounds.

Materials:
e Same as Protocol 1
e Zinc dust (Zn), <10 mg (catalytic amount)

Procedure:

Calculation and Weighing: Follow steps 1 and 2 from Protocol 1.

e Initial Slurry: Transfer the weighed CrBrs-6H20 into a beaker containing approximately 80%
of the final desired volume of deionized water.

o Catalyst Addition: Add a catalytic amount of zinc dust (a few milligrams, just enough to cover
the tip of a spatula) to the slurry. The presence of the reducing agent will initiate the rapid
dissolution.

e Mixing: Stir the mixture with a magnetic stirrer. The solid should dissolve much more quickly
than in the standard method.[4]

e Final Volume and Storage: Follow steps 5 through 8 from Protocol 1 to complete the solution
preparation.

Visualizations
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Caption: Experimental workflow for dissolving chromium(lil) bromide hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of Aqueous Solutions of
Chromium(lll) Bromide Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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bromide-hexahydrate-in-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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